Cas no 131780-96-6 ((2-methyl-3-nitrophenyl)methanamine)

• Product Name: (2-methyl-3-nitrophenyl)methanamine
• CAS No: 131780-96-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 3707521
• PubChem ID: 19820583
• Update Time: 2025-08-04

(2-methyl-3-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-methyl-3-nitro-
• (2-methyl-3-nitrophenyl)methanamine
• AKOS009536928
• GFA78096
• starbld0014462
• 131780-96-6
• SCHEMBL6205360
• EN300-174804
• Z425791468
• G57470

• Inchi： 1S/C8H10N2O2/c1-6-7(5-9)3-2-4-8(6)10(11)12/h2-4H,5,9H2,1H3
• InChI Key： NRAKQVUYBPWPJN-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 166.074227566Da
• Monoisotopic Mass: 166.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

(2-methyl-3-nitrophenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-methyl-3-nitrophenyl)methanamine

Introduction to (2-methyl-3-nitrophenyl)methanamine and Its Significance in Modern Chemical Research

(2-methyl-3-nitrophenyl)methanamine) is a compound with the CAS number 131780-96-6, which has garnered considerable attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in various applications, ranging from synthetic chemistry to potential therapeutic uses. The detailed exploration of this molecule not only enhances our understanding of its molecular interactions but also opens new avenues for innovation in drug discovery and material science.

The structural framework of (2-methyl-3-nitrophenyl)methanamine), featuring a nitro group at the 3-position of a methyl-substituted phenyl ring, contributes to its distinct reactivity and potential biological activity. The presence of the nitro group introduces a region of high electron density, making it a versatile intermediate in organic synthesis. This characteristic is particularly valuable in the development of complex molecules where selective functionalization is required.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in (2-methyl-3-nitrophenyl)methanamine) can be reduced to an amine, leading to the formation of pharmacologically active derivatives. This transformation has been extensively studied in the context of developing novel antimicrobial and anti-inflammatory agents. The ability to modify this compound into more complex structures underscores its importance as a building block in medicinal chemistry.

One of the most compelling aspects of (2-methyl-3-nitrophenyl)methanamine) is its role in synthetic methodologies. Its reactivity allows for the facile introduction of various functional groups, making it an invaluable intermediate in multi-step syntheses. For instance, it can be used to construct heterocyclic compounds, which are prevalent in many biologically active molecules. The versatility of this compound has been demonstrated in several recent studies where it has been employed to synthesize novel ligands for metal-organic frameworks (MOFs) and catalysts.

The application of computational chemistry has further enhanced our understanding of (2-methyl-3-nitrophenyl)methanamine). Advanced computational methods have enabled researchers to predict the behavior of this compound under various conditions, thereby facilitating the design of experiments and optimizing synthetic routes. These computational insights have been particularly useful in identifying new derivatives with enhanced biological activity. For example, molecular dynamics simulations have revealed that certain modifications around the nitro group can significantly alter the binding affinity of this compound to biological targets.

In addition to its synthetic utility, (2-methyl-3-nitrophenyl)methanamine) has shown promise in material science applications. The unique electronic properties of this molecule make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has explored its incorporation into π-conjugated systems, which are essential for efficient charge transport in these devices. The results have been promising, with some derivatives exhibiting improved performance compared to existing materials.

The environmental impact of using (2-methyl-3-nitrophenyl)methanamine) as a building block also deserves consideration. Modern synthetic strategies emphasize sustainability and green chemistry principles. Researchers have developed methods to minimize waste and reduce hazardous byproducts during the synthesis of this compound. For instance, catalytic processes have been optimized to improve yields while reducing energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

The future prospects for (2-methyl-3-nitrophenyl)methanamine) are vast and multifaceted. As our understanding of its properties continues to grow, so does its potential for innovation across multiple disciplines. Whether it is through the development of new pharmaceuticals or advanced materials, this compound remains at the forefront of chemical research. Collaborative efforts between academia and industry are essential to fully harness its potential and address emerging challenges in chemical synthesis and application.